Cas no 863589-11-1 (3-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 3-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863589-11-1
• MF: C₁₉H₁₂ClN₃OS
• MW: 365.836081504822
• CID: 6561857
• Update Time: 2025-06-09

3-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• 3-chloro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• Benzamide, 3-chloro-N-(4-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C19H12ClN3OS/c20-14-4-1-3-13(11-14)17(24)22-15-8-6-12(7-9-15)18-23-16-5-2-10-21-19(16)25-18/h1-11H,(H,22,24)
• InChI Key： PJJFMTGNPBKOKI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• pka: 12.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Professional Introduction to Compound with CAS No. 863589-11-1 and Product Name: 3-chloro-N-(4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide

The compound with the CAS number 863589-11-1 and the product name 3-chloro-N-(4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple fused rings and functional groups makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The 3-chloro-N-(4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide structure combines elements from two well-studied heterocyclic systems: thiazole and pyridine. These heterocycles are known for their diverse pharmacological properties and have been extensively explored in medicinal chemistry. The benzamide moiety further enhances the molecular complexity, providing multiple sites for interaction with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 1,3-thiazole ring is particularly noteworthy, as it has been identified as a key pharmacophore in numerous drugs with antimicrobial, antiviral, and anti-inflammatory properties. The integration of this ring into the 4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl moiety creates a scaffold that may exhibit unique interactions with biological receptors. This design rationale aligns with current trends in drug discovery, where multi-target engagement is often sought to achieve synergistic therapeutic effects.

The benzamide group at the nitrogen position introduces additional functionality that can be exploited for modulating biological activity. Benzamides are commonly found in pharmaceuticals due to their ability to form hydrogen bonds and participate in hydrophobic interactions. In the context of this compound, the benzamide moiety may contribute to binding affinity by engaging with specific residues on the target protein. Furthermore, the presence of a chlorine atom at the 3-position of the benzene ring suggests potential for further derivatization and optimization.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The thiazole-pyridine hybrid structure found in this compound is particularly intriguing because it combines two pharmacologically relevant moieties into a single molecule. This type of structural design often leads to compounds with enhanced binding affinity and selectivity. For instance, similar hybrids have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

The synthesis of 3-chloro-N-(4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. This has enabled chemists to explore novel molecular architectures with greater ease.

Once synthesized, compounds like this one undergo rigorous testing to evaluate their biological activity. Initial studies often focus on assessing interactions with relevant enzymes or receptors using computational modeling techniques. These virtual screening methods can rapidly identify promising candidates for further experimental validation. If initial results are encouraging, subsequent studies may involve cell-based assays or animal models to assess efficacy and toxicity profiles.

The potential applications of 3-chloro-N-(4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide are broad and depend on its ultimate biological profile. Given its structural features, it may exhibit activity against diseases such as cancer or inflammatory disorders. Additionally, its heterocyclic nature suggests potential for antimicrobial applications as well. As research progresses, it will be interesting to see how modifications to this core structure can fine-tune its pharmacological properties.

In conclusion,863589-11-1 and its corresponding product name represent an exciting development in pharmaceutical chemistry. The combination of thiazole and pyridine moieties within a benzamide framework creates a molecule with significant potential for therapeutic applications. With ongoing advancements in synthetic chemistry and drug discovery technologies,this compound could play a crucial role in addressing some of today's most challenging medical conditions.